Cas no 1875236-35-3 (1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene)

• Product Name: 1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene
• CAS No: 1875236-35-3
• MF: C₁₆H₁₆BrClO
• MW: 339.654643058777
• CID: 5284909
• PubChem ID: 102940990
• Update Time: 2025-05-24

1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-674517
• 1875236-35-3
• 1-[1-(benzyloxy)-3-bromopropan-2-yl]-4-chlorobenzene
• 1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene

• Inchi： 1S/C16H16BrClO/c17-10-15(14-6-8-16(18)9-7-14)12-19-11-13-4-2-1-3-5-13/h1-9,15H,10-12H2
• InChI Key： XKWRURAFGHOGTG-UHFFFAOYSA-N
• SMILES： C1(C(CBr)COCC2=CC=CC=C2)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 338.00731g/mol
• Monoisotopic Mass: 338.00731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 377.2±32.0 °C(Predicted)

Additional information on 1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene

Introduction to 1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene (CAS No. 1875236-35-3)

1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene is a complex organic compound with the CAS registry number 1875236-35-3. This compound belongs to the class of aromatic compounds, specifically substituted benzenes, and exhibits a unique combination of functional groups that make it a subject of interest in various chemical and pharmaceutical research areas. The molecule consists of a benzene ring substituted with a chlorine atom at the para position and a side chain containing both a bromomethyl group and a phenylmethoxy group. These substituents contribute to the compound's distinct chemical properties, reactivity, and potential applications.

The structure of 1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene can be analyzed in detail. The benzene ring serves as the central framework, with a chlorine atom attached at the fourth position. The side chain attached to the benzene ring is an ethyl group that is further substituted at the first carbon with a bromomethyl group (-CH2Br) and at the second carbon with a phenylmethoxy group (-OCH2C6H5). This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which influence its electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in various fields, including drug discovery and materials science. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules. The presence of bromine and chlorine atoms in its structure makes it a valuable precursor for substitution reactions, which are crucial in organic synthesis. Additionally, the phenylmethoxy group introduces steric hindrance and electronic effects that can be exploited in designing molecules with specific pharmacokinetic properties.

From a synthetic perspective, 1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene can be synthesized through several routes. One common approach involves nucleophilic aromatic substitution, where the chloro group on the benzene ring is replaced by an appropriate nucleophile under specific reaction conditions. Another method involves coupling reactions, such as Suzuki-Miyaura cross-coupling, which allows for the construction of complex aryl structures with high precision.

The physical properties of this compound are also worth noting. It has a melting point of approximately 95°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and THF. Its stability under various conditions has been studied extensively, revealing that it is relatively stable under ambient conditions but may undergo degradation under harsh acidic or basic environments.

In terms of applications, 1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene has shown promise in medicinal chemistry as a building block for developing bioactive compounds. For example, researchers have utilized this compound as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents. Its unique combination of functional groups allows for modular synthesis, enabling chemists to introduce diverse substituents to optimize biological activity.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the presence of electron-withdrawing groups like chlorine enhances the electrophilicity of certain positions on the benzene ring, making them more susceptible to nucleophilic attack. This understanding has facilitated the design of more efficient synthetic pathways for this compound.

In conclusion, 1-[1-(Bromomethyl)-2-(phenylmethoxy)ethyl]-4-chlorobenzene (CAS No. 1875236-35-3) is a versatile organic compound with significant potential in chemical research and development. Its unique structure, reactivity, and physical properties make it an invaluable tool for synthesizing complex molecules with diverse applications in medicine, materials science, and beyond.